Cas no 1421500-25-5 (2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide)

• Product Name: 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide
• CAS No: 1421500-25-5
• MF: C₁₈H₁₆BrNO₃S₂
• MW: 438.358541488647
• CID: 6490900
• PubChem ID: 71804661
• Update Time: 2025-07-19

2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide
• F6418-0192
• 2-bromo-N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-5-methoxybenzamide
• 2-BROMO-N-({5-[HYDROXY(THIOPHEN-2-YL)METHYL]THIOPHEN-2-YL}METHYL)-5-METHOXYBENZAMIDE
• AKOS024556899
• VU0548771-1
• 1421500-25-5
• 2-bromo-N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]-5-methoxybenzamide

• Inchi： 1S/C18H16BrNO3S2/c1-23-11-4-6-14(19)13(9-11)18(22)20-10-12-5-7-16(25-12)17(21)15-3-2-8-24-15/h2-9,17,21H,10H2,1H3,(H,20,22)
• InChI Key： VKYSQTOPNIGJBA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1=CC=C(C(C2=CC=CS2)O)S1)=O)OC

Computed Properties

• Exact Mass: 436.97550g/mol
• Monoisotopic Mass: 436.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide

Comprehensive Analysis of 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide (CAS No. 1421500-25-5)

2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide (CAS No. 1421500-25-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of thiophene and benzamide moieties, which are known for their diverse biological activities and applications in drug discovery. The presence of bromo and methoxy functional groups further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of thiophene derivatives, particularly in the development of novel therapeutics. Researchers are increasingly exploring compounds like 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide for their potential in targeting enzyme inhibition and receptor modulation. Its structural complexity allows for precise interactions with biological targets, which is crucial for designing next-generation drugs.

From a synthetic perspective, the compound's CAS No. 1421500-25-5 serves as a key identifier in chemical databases, facilitating efficient literature searches and patent reviews. The integration of hydroxy and methylthiophene groups in its backbone offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing demand for fragment-based drug design, a trending topic in medicinal chemistry.

In the context of green chemistry, the synthesis of 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide has been optimized to reduce environmental impact. Solvent-free reactions and catalytic methods are now being employed to enhance yield and purity, addressing the industry's shift toward sustainable practices. These innovations resonate with global initiatives to minimize waste and energy consumption in chemical manufacturing.

The compound's potential extends beyond pharmaceuticals. Its electronic properties make it a candidate for organic semiconductors, a field experiencing rapid growth due to the rise of flexible electronics and wearable technology. Researchers are investigating its charge transport characteristics, which could lead to breakthroughs in optoelectronic devices. This interdisciplinary appeal underscores its versatility in both life sciences and materials engineering.

Quality control and analytical characterization of CAS No. 1421500-25-5 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its structure and purity. These methods align with regulatory standards, which are increasingly stringent in the wake of precision medicine advancements. The compound's well-defined spectral data also supports its adoption in cheminformatics and AI-driven drug discovery platforms.

In summary, 2-bromo-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-5-methoxybenzamide represents a convergence of cutting-edge research trends, from targeted therapy to sustainable synthesis. Its multifaceted applications position it as a compound of enduring relevance in both academic and industrial settings. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.